2-(2-Chloro-4-fluorophenoxy)-5-fluorobenzaldehyde

• IUPAC Name: 2-(2-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde
• InChI: InChI=1S/C13H7ClF2O2/c14-11-6-10(16)2-4-13(11)18-12-3-1-9(15)5-8(12)7-17/h1-7H
• InChI Key: IMCVSAIVXBGMIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C=O)OC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C13H7ClF2O2
• Molecular Weight: 268.64 g/mol
• CAS No.: 1183998-25-5

Description

2-(2-Chloro-4-fluorophenoxy)-5-fluorobenzaldehyde is a useful research compound. Its molecular formula is C13H7ClF2O2 and its molecular weight is 268.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Key Intermediates for Herbicides : Zhou Yu (2002) described the preparation of chloro-5-(4-chloro-1-methyl-5-trifluoromethyl-1H-pyrazol-3-yl)-4-fluorobenzaldehyde, a key intermediate of herbicides, through oxidation and hydrolysis processes. This synthesis is significant as it achieved a total yield of 71.6% (Zhou Yu, 2002).
• Convenient Synthesis of Fluorobenzaldehydes : Yoshida and Kimura (1988) demonstrated an easy synthesis method for 4-Fluorobenzaldehyde from 4-chlorobenzaldehyde, which could be applied to other fluorobenzaldehyde derivatives. Such methods are important for the efficient production of these chemical compounds (Y. Yoshida & Y. Kimura, 1988).

Biological and Medicinal Applications

• Antioxidant Activity of Derivatives : El Nezhawy et al. (2009) explored the preparation of thiazolidin-4-one derivatives using 4-Fluorobenzaldehyde. These compounds showed promising antioxidant activity, highlighting a potential application in medicinal chemistry (Ahmed O. H. El Nezhawy et al., 2009).
• Synthesis and Characterization of Fluorinated Compounds : Research by Jagadhani et al. (2015) and (2014) involved the synthesis and characterization of fluorinated benzothiazepines and chromones using bromo-2-fluorobenzaldehyde. These compounds were also screened for antimicrobial activities, indicating their utility in pharmaceutical research (S. G. Jagadhani et al., 2015), (S. G. Jagadhani et al., 2014).

Environmental and Industrial Applications

• Treatment of High-Concentration Wastewater : Xiaohong and Ltd Hangzhou (2009) discussed using XDA-1 macroporous resin to treat wastewater from 2-Chloro-6-fluorobenzaldehyde manufacturing. This study highlights the compound's role in addressing environmental challenges associated with chemical manufacturing processes (L. Xiaohong & Ltd Hangzhou, 2009).

Mechanism of Action

Mode of Action

It’s known that the compound might be involved in the suzuki–miyaura (sm) cross-coupling reaction , a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Biochemical Pathways

Its potential involvement in the suzuki–miyaura (sm) cross-coupling reaction suggests it may influence pathways related to carbon–carbon bond formation .